Cas no 1008520-81-7 ()

• CAS No: 1008520-81-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6645951
• PubChem ID: 25051408
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H10N2O/c1-6-8-7(11)3-2-4-10(8)5-9-6/h5H,2-4H2,1H3
• InChI Key： QNYBTHHLGCFDPK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)N=CN2CCC1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones